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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Trimethyl(triethylamine)aluminium, an organoaluminium compound of
significant interest in chemical synthesis and materials science. This document is intended for
researchers, scientists, and professionals in drug development who require detailed technical
information on this compound and its constituents.

Introduction

Trimethyl(triethylamine)aluminium, systematically named N,N-
diethylethanamine;trimethylalumane, is a Lewis acid-base adduct formed between the
pyrophoric liquid trimethylaluminium (TMA) and the tertiary amine, triethylamine (TEA). The
formation of this adduct significantly passivates the extreme reactivity of TMA, rendering it a
safer and more manageable reagent for various chemical transformations. Its utility stems from
the ability to deliver the reactive trimethylaluminium moiety in a more controlled manner. This
guide details the properties of the adduct and its individual components, provides procedural
insights for its synthesis and handling, and illustrates relevant chemical pathways.

Physicochemical Properties
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Quantitative data for Trimethyl(triethylamine)aluminium and its constituent components,
trimethylaluminium and triethylamine, are summarized in the tables below for ease of
comparison. It is important to note that while extensive data is available for the individual
components, experimentally determined physical constants for the adduct are not widely
reported in the literature.

Table 1: Physicochemical Properties of Trimethyl(triethylamine)aluminium

Property Value Reference
Chemical Formula CoH24AIN [1]
Molecular Weight 173.28 g/mol [1]

N,N-
IUPAC Name diethylethanamine;trimethylalu [1]

mane

Not widely reported; expected

Appearance to be a liquid or low-melting
solid.

Melting Point Not explicitly reported.

Boiling Point Not explicitly reported.

Density Not explicitly reported.

Expected to be soluble in
Solubility aromatic and saturated

aliphatic hydrocarbons.

Table 2: Physicochemical Properties of Trimethylaluminium (TMA)
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Property

Value

Reference

Chemical Formula

Al2(CHs)s (exists as a dimer)

[2]

144.17 g/mol (dimer); 72.09

Molecular Weight [2]
g/mol (monomer)
Appearance Colorless liquid [2]
Melting Point 15 °C (59 °F; 288 K) [2][3]
. . 125-126 °C (257-259 °F; 398-
Boiling Point
399 K)
Density 0.752 g/mL at 25 °C [3]

Vapor Pressure

69.3 mmHg (at 60 °C)

[3]

Solubility in water

Reacts violently

[2]

Solubility in organic solvents

Soluble in aromatic, saturated
aliphatic and cycloaliphatic

hydrocarbons.

Table 3: Physicochemical Properties of Triethylamine (TEA)
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Property Value Reference
Chemical Formula N(CzHs)3

Molecular Weight 101.19 g/mol

Appearance Colorless liquid

Melating Point -114.7 °C (-174.5 °F; 158.5 K)

Boiling Point 89.5 °C (193.1 °F; 362.6 K)

Density 0.726 g/mL at 20 °C

Vapor Pressure 57.07 mmHg (at 25 °C) [4]
Solubility in water 112.4 g/L at 20 °C

o ) Miscible with many organic
Solubility in organic solvents
solvents.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of
Trimethyl(triethylamine)aluminium are not readily available in peer-reviewed literature.
However, a general procedure for the formation of such Lewis acid-base adducts can be
described. The following is a representative protocol for the synthesis of an amine adduct of
trimethylaluminium, which can be adapted for triethylamine.

Experimental Protocol: Synthesis of Trimethyl(triethylamine)aluminium

Objective: To synthesize the Trimethyl(triethylamine)aluminium adduct from
trimethylaluminium and triethylamine under an inert atmosphere.

Materials:
e Trimethylaluminium (TMA), 2.0 M solution in toluene
e Triethylamine (TEA), anhydrous

e Anhydrous toluene
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Schlenk line apparatus

Dry glassware (flasks, syringes, cannulas)

Magnetic stirrer and stir bars

Septa

Procedure:

Preparation of the Reaction Vessel: A Schlenk flask equipped with a magnetic stir bar is
dried in an oven and subsequently cooled under a stream of dry nitrogen or argon. The flask
is then sealed with a septum.

Addition of Triethylamine: Anhydrous triethylamine (1 equivalent) is dissolved in anhydrous
toluene under an inert atmosphere and transferred to the reaction flask via a cannula or a
gas-tight syringe.

Cooling of the Reaction Mixture: The flask containing the triethylamine solution is cooled to O
°C using an ice-water bath.

Addition of Trimethylaluminium: A 2.0 M solution of trimethylaluminium in toluene (1
equivalent) is added dropwise to the stirred triethylamine solution via a syringe. The addition
should be performed slowly to control the exothermic reaction.

Reaction: The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to
room temperature, after which it is stirred for an additional 1-2 hours.

Isolation and Characterization (Optional): The solvent can be removed under vacuum to yield
the adduct, which can then be characterized by spectroscopic methods such as Nuclear
Magnetic Resonance (NMR) to confirm its formation. Due to the air and moisture sensitivity
of the product, all manipulations should be carried out under an inert atmosphere.

Safety Precautions: Trimethylaluminium is highly pyrophoric and reacts violently with water and

air. All manipulations must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon)

using appropriate Schlenk line or glovebox techniques. Personal protective equipment,

including flame-retardant lab coats, safety glasses, and gloves, must be worn at all times.
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Visualizations

The following diagrams illustrate the formation of the Trimethyl(triethylamine)aluminium
adduct and a general workflow for handling this air-sensitive compound.

Trimethylaluminium (TMA)

Al(CHs)3 Lewis Acid

Trimethyl(triethylamine)aluminium
Lewis Base (CH3)3AI:N(C2Hs)s

Triethylamine (TEA)
N(CzHs)3

Click to download full resolution via product page

Figure 1: Formation of the Trimethyl(triethylamine)aluminium adduct.
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Figure 2: General experimental workflow for the synthesis of
Trimethyl(triethylamine)aluminium.

Reactivity and Applications

The primary function of forming the Trimethyl(triethylamine)aluminium adduct is to moderate

the high reactivity of trimethylaluminium. TMA is a potent Lewis acid and a source of methyl

nucleophiles. The adduct with triethylamine is more stable and less pyrophoric, making it a

safer alternative for many applications.

Key applications and reaction types include:

Precursor for Deposition Processes: In the semiconductor industry, TMA is a precursor for
the deposition of aluminium-containing thin films, such as aluminium oxide (Al203), via
processes like Atomic Layer Deposition (ALD) and Metal-Organic Chemical Vapour
Deposition (MOCVD). The adduct can serve as a more stable source for these processes.

Catalysis: Trimethylaluminium is used as a co-catalyst in Ziegler-Natta polymerization of
olefins. The adduct can be employed in related catalytic systems where a controlled delivery
of the aluminium alkyl is required.

Organic Synthesis: Trimethylaluminium is a reagent in various organic transformations, such
as methylation and amidation reactions. The adduct can be used in these reactions, often
with improved selectivity and safety. For instance, it can facilitate the direct amidation of

carboxylic acids.

The formation of the adduct is a reversible equilibrium. The stability of the adduct is dependent

on temperature, and at elevated temperatures, it can dissociate to provide a controlled release

of the more reactive trimethylaluminium monomer.

Safety and Handling

Trimethylaluminium: This compound is extremely pyrophoric and reacts violently with air and
water. It should only be handled under an inert atmosphere (e.g., nitrogen or argon) by
trained personnel. It can cause severe burns to the skin and eyes.

Triethylamine: This is a flammable and corrosive liquid with a strong, unpleasant odor. It can

cause severe skin and eye irritation.
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o Trimethyl(triethylamine)aluminium: While significantly less pyrophoric than TMA, the
adduct is still air and moisture sensitive and should be handled under an inert atmosphere. It
is expected to be corrosive.

Appropriate personal protective equipment, including flame-retardant clothing, safety goggles,
and chemical-resistant gloves, should be worn when handling these compounds. All operations
should be conducted in a well-ventilated fume hood.

This technical guide provides a foundational understanding of the physicochemical properties
of Trimethyl(triethylamine)aluminium. For specific applications, further investigation into the
reactivity and handling of this compound under the desired experimental conditions is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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